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Compound of Interest

NT-methyl-D-histidine
Compound Name:

dihydrochloride
CAS No.: 2137082-08-5
Cat. No.: B2383450

Get Quote

\ J

-methyl-D-histidine dihydrochloride

Executive Safety Summary

Compound:

-methyl-D-histidine dihydrochloride Chemical Nature: Amino acid derivative (Salt form) Primary
Hazard:Irritant / Potential Corrosive (due to 2HCI moiety) RCRA Status: Non-listed (unless
characteristic D002 is met in solution)[1]

This guide provides a self-validating workflow for the disposal of

-methyl-D-histidine dihydrochloride.[1] While the parent amino acid is biologically benign, the
dihydrochloride counterion significantly alters its waste profile, rendering moist solids or
agueous solutions acidic.[2]

IMMEDIATE ACTION CARD (Spill Response):

o Solid Spill: Do not sweep dry dust (aerosol risk).[1] Cover with wet paper towels to dampen,
then scoop into a glass or polyethylene container.[1][2]
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 Liquid Spill: Cover with sodium bicarbonate (

) or a commercial acid neutralizer until bubbling ceases.[1] Absorb with vermiculite.[1]

Pre-Disposal Assessment & Causality

Before disposal, you must classify the waste state.[2] The physical state dictates the regulatory
pathway because the dihydrochloride salt dissociates in water to release hydrochloric acid,
lowering pH significantly.[2]

) Liquid State (Aqueous
Parameter Solid State (Powder) .
Solution)

] ) Inhalation of acidic dust; Eye Corrosivity (pH < 2.0); Skin
Primary Risk

irritation.[1] burns.[1]
. Hygroscopic (absorbs Stable, but prone to microbial

Stability ] )

moisture).[1] growth if pH > 4.[1][2]
o Reacts exothermically with Reacts violent with

Reactivity o

strong bases.[1] oxidizers/bases.[1]
) Solid Chemical Waste (Non- Corrosive Inorganic/Organic

Disposal Stream

Regulated*).[1] Waste.[1][3]

*Note: While often "Non-Regulated” by DOT in small quantities, best practice treats it as
“Irritant Chemical Waste" to prevent downstream handling injuries.[2]

Decision Logic & Workflow (Visualization)

The following logic gate ensures compliance with EPA RCRA regulations regarding
characteristic wastes (specifically D002 Corrosivity).
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Waste Generation:
NT-methyl-D-histidine 2HCI

Determine Physical State

Solid / Powder Aqueous Solution

Is it mixed with
P-listed or U-listed toxics?

Treat as Hazardous Waste Label: 'Non-Regulated Organic Salt' pH<2.0
(Trace Contamination) (Rec: Incineration Stream) (RCRA D002)

Elementary Neutralization
(If permitted by facility)

pH 5.0 - 9.0

Preferred Verify Local Limits

Collect in HDPE Drum
Label: 'Corrosive Acidic Waste'

Sanitary Sewer
(ONLY if non-toxic & permitted)
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Figure 1: Decision matrix for segregating solid vs. liquid waste streams to ensure RCRA
compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Powder)

Why: Solid dihydrochloride salts are hygroscopic.[1] If left in open bins, they absorb water and
become acidic sludge, compromising standard trash bags.[2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear
glass jar with a Teflon-lined cap.[1]

o Double Bagging: If the original container is broken, place the material inside a 4-mil
polyethylene bag before placing it in the waste jar.

e Labeling:
o Chemical Name:
-methyl-D-histidine dihydrochloride.[1]
o Hazards: Check "Irritant" and "Acidic" (if applicable on your label).[1]
o Waste Code: "Non-RCRA Regulated” (unless mixed with solvents).[1]

o Storage: Store in the "Solid Organic / Dry Chemicals" satellite accumulation area. Do not
store next to cyanide salts or sulfides (acid contact releases toxic gas).[1]

Protocol B: Liquid Waste (Experimental Solutions)

Why: The 2HCI moiety releases protons (

).[1] A 1M solution can theoretically reach pH < 1.0, classifying it as D002 Hazardous Waste.[2]

e pH Verification: Dip a calibrated pH strip into the waste solution.[1]
o If pH < 2.0: Proceed to Step 2a or 2b.

o If pH > 2.0: Collect in "General Organic/Aqueous” waste.[1]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Disposal Options:

o Option 2a (Collection - Recommended): Pour into a dedicated "Acidic Aqueous Waste"
carboy (HDPE).[1] Label as "Corrosive."[1][4]

o Option 2b (Elementary Neutralization):Only perform if your facility permit allows bench-top
neutralization.[1]

» Slowly add 1M Sodium Hydroxide (NaOH) or solid Sodium Bicarbonate while stirring.[1]
= Monitor pH until it reaches 6.0-8.0.[1]

= Once neutral, the solution contains only harmless amino acid and NaCl.[2] This may be
drain-disposable depending on local municipal codes (POTW limits), but collection is
always safer.[1][2]

Regulatory & Compliance Data

The following table summarizes the regulatory framework for this specific compound.

Regulatory Body Classification Code / Standard Notes
Only applies if
EPA (RCRA) Characteristic Waste D002 aqueous solution pH
(Conditional)
2.[1]0.
) Class 8 (Corrosive) if
DOT Not Regulated (Solid) N/A ) o ]
in acidic solution.[1]
Causes
GHS Irritant H315, H319, H335 skin/eye/respiratory
irritation.[2]
) Ensure documented
TSCA Research Use Only R&D Exemption

inventory tracking.[1]

Self-Validation Check: Before sealing any waste container, ask: Does the label match the pH?
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« If the label says "Non-Hazardous" but the pH is 1.5, the container is mislabeled and violates
RCRA.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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